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Compound of Interest

Compound Name:
4-(benzyloxy)-1-

(phenylsulfonyl)-1H-indole

Cat. No.: B1600384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature
Correctly identifying a compound is the cornerstone of all scientific research. This section

provides the standardized nomenclature and identifiers for 4-(benzyloxy)-1-
(phenylsulfonyl)-1H-indole.

IUPAC Name
The systematic name for this compound, following the guidelines of the International Union of

Pure and Applied Chemistry (IUPAC), is 1-(benzenesulfonyl)-4-(phenylmethoxy)-1H-indole.[1]

This name precisely describes the molecular structure, indicating a phenylsulfonyl group

attached to the nitrogen of the indole ring at position 1, and a benzyloxy (phenylmethoxy) group

at position 4.

Synonyms and Common Identifiers
In scientific literature and commercial catalogs, this compound may be referred to by several

names. Recognizing these is crucial for exhaustive literature searches and procurement.
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Identifier Type Value Source

CAS Number 79315-62-1 PubChem[1], Moldb[2]

Depositor-Supplied Synonym
4-(benzyloxy)-1-

(phenylsulfonyl)-1H-indole
PubChem[1]

Other Synonym
1-(benzenesulfonyl)-4-

phenylmethoxyindole
ChemSrc[3]

PubChem CID 10384101 PubChem[1]

MDL Number MFCD11558894 BLDpharm[4]

It is noteworthy that the precursor, 4-benzyloxyindole, is also known as 4-phenylmethoxy-1H-

indole.[5] This highlights the importance of understanding the nomenclature of related synthetic

intermediates.

Physicochemical Properties and Characterization
A thorough understanding of a compound's physical and chemical properties is fundamental for

its application in experimental settings, from reaction setup to formulation development.

Molecular and Physical Data
The key physicochemical properties of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole are

summarized below. This data is essential for calculating molar equivalents, predicting solubility,

and interpreting analytical results.
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Property Value Unit Source

Molecular Formula C₂₁H₁₇NO₃S
PubChem[1],

ChemSrc[3]

Molecular Weight 363.43 g/mol
PubChem[1],

ChemSrc[3], Moldb[2]

Exact Mass 363.09300 Da ChemSrc[3]

Boiling Point 571.1 °C at 760 mmHg ChemSrc[3]

PSA (Polar Surface

Area)
56.68 Å² ChemSrc[3]

Spectroscopic Data and Structural Elucidation
While specific spectroscopic data for the title compound is not readily available in the public

domain, the structure of related indole derivatives is routinely confirmed using techniques such

as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry

(MS). For instance, the synthesis and characterization of various 4-benzyloxy-1H-indole-2-

carboxylic acid (arylidene)-hydrazides have been confirmed by FTIR, NMR, and MS.[6] The

structural features of substituted indoles, including bond distances and angles, are often

determined by X-ray crystallography, as demonstrated for 5-benzyloxy-3-methyl-1-tosyl-1H-

indole.[7]

Synthesis and Manufacturing
The synthesis of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole typically involves a multi-step

process. A logical synthetic pathway would start from a commercially available indole precursor.

Conceptual Synthetic Workflow
A plausible synthetic route involves the protection of the indole nitrogen with a phenylsulfonyl

group and the introduction of the benzyloxy group at the C4 position. The order of these steps

can be critical to the overall yield and purity. A common precursor is 4-benzyloxyindole.[3][8]
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Precursor Synthesis

Final Product Formation

4-Hydroxyindole
4-BenzyloxyindoleBenzylation

Benzyl bromide

4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole

Sulfonylation

Benzenesulfonyl chloride

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-(benzyloxy)-1-(phenylsulfonyl)-1H-
indole.

Key Precursors
The synthesis of the title compound relies on the availability of key starting materials.

Commercially available precursors include:

4-Benzyloxyindole (CAS: 20289-26-3)[3][5][8]

Benzenesulfonyl chloride (CAS: 98-09-9)[3]

The synthesis of 4-benzyloxyindole itself can be achieved from 4-hydroxyindole and benzyl

bromide.[3]

Applications in Research and Development
Indole derivatives are a prominent class of heterocyclic compounds with a wide range of

biological activities and are frequently utilized as key intermediates in the synthesis of

pharmaceuticals.
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Role as a Synthetic Intermediate
4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole serves as a versatile building block in organic

synthesis. The phenylsulfonyl group acts as a robust protecting group for the indole nitrogen,

which can be removed under specific conditions to allow for further functionalization. The

benzyloxy group can also be deprotected to yield the corresponding 4-hydroxyindole derivative,

a common pharmacophore in many biologically active molecules.

Potential in Medicinal Chemistry
While specific biological activities for 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole are not

extensively documented in publicly available literature, the broader class of substituted indoles

is of significant interest in drug discovery. For instance, 4-benzyloxyindole and its derivatives

have been investigated for their potential in:

Cancer Research: As lead compounds for anti-cancer agents.[5]

Neuroscience: In the development of drugs targeting neurological disorders, particularly in

studies related to serotonin receptors.[5]

Antiviral and Antimicrobial Research: Some 4-benzyloxyindole derivatives have shown

potent antiviral activity against HIV.[9]

The structural motifs present in the title compound are found in numerous pharmacologically

active agents, suggesting its potential as a scaffold for the design and synthesis of novel

therapeutic candidates.

Handling, Storage, and Safety
For laboratory use, 4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole should be handled with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. It is recommended to store the compound in a tightly sealed container in a dry, cool place.

[4] While specific GHS classifications for this compound are not provided, related aromatic

amines and ethers can be skin and eye irritants.[10]
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4-(benzyloxy)-1-(phenylsulfonyl)-1H-indole is a well-defined chemical entity with significant

potential as an intermediate in organic synthesis and medicinal chemistry. Its robust chemical

nature, owing to the phenylsulfonyl and benzyloxy protecting groups, makes it a valuable tool

for the construction of more complex indole-based molecules. Further investigation into the

biological activities of this compound and its derivatives could unveil novel therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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